2-((4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide
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Description
2-((4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C17H18N6O3S and its molecular weight is 386.43. The purity is usually 95%.
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Scientific Research Applications
- The compound’s chemical structure suggests potential anticancer properties. Researchers have explored its effects on cancer cell lines, studying its ability to inhibit tumor growth or induce apoptosis (programmed cell death). Further investigations into its mechanism of action and efficacy against specific cancer types are warranted .
- Given its triazole ring and thioether group, this compound may exhibit antifungal properties. Researchers have investigated its effectiveness against fungal pathogens, including Candida species and Aspergillus. Understanding its mode of action and potential clinical applications could be valuable .
- The compound’s unique structure might confer antibacterial activity. Studies have explored its effects against both Gram-positive and Gram-negative bacteria. Investigating its interactions with bacterial membranes and resistance mechanisms is crucial for therapeutic development .
- Some research suggests that this compound could modulate inflammatory pathways. Its impact on cytokine production, NF-κB signaling, and immune responses warrants further investigation. Potential applications include treating inflammatory diseases .
- The compound’s phenylacetamide moiety and triazole ring may contribute to neuroprotective properties. Researchers have studied its effects in models of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. Elucidating its mechanisms and optimizing its bioavailability could lead to therapeutic breakthroughs .
- The sulfur atom in the thioether group can act as a metal-binding site. Researchers have explored its chelating abilities with transition metals, which could have implications in metal-based drug design or catalysis. Investigating its coordination behavior and stability complexes is essential .
Anticancer Research
Antifungal Activity
Antibacterial Potential
Anti-inflammatory Properties
Neuroprotective Effects
Metal Chelation and Coordination Chemistry
properties
IUPAC Name |
2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4-dimethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N6O3S/c1-25-12-3-4-13(14(9-12)26-2)20-15(24)10-27-17-22-21-16(23(17)18)11-5-7-19-8-6-11/h3-9H,10,18H2,1-2H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJIBKNYCTWGHLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=NC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.